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Compound of Interest

Compound Name: 4,6-Dibromonicotinaldehyde
CAS No.: 1211585-10-2
Cat. No.: B110981

Get Quote

. J

CAS Number: 1211585-10-2
Molecular Formula: CeH3Br2NO
Molecular Weight: 264.9 g/mol

This technical guide provides a comprehensive overview of 4,6-Dibromonicotinaldehyde, a
key intermediate in synthetic organic chemistry, particularly in the development of novel
therapeutics. This document is intended for researchers, scientists, and professionals in the
field of drug discovery and development, offering detailed information on its properties,
synthesis, and potential applications.

Core Properties

While extensive experimental data for 4,6-Dibromonicotinaldehyde is not widely published,
the following table summarizes its key known and predicted properties.
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Property Value Source
CAS Number 1211585-10-2 [1]12]
Molecular Formula CeH3Br2NO [1]
Molecular Weight 264.9 g/mol [1]

Physical Appearance

Solid (predicted)

Melting Point Not available
Boiling Point Not available
Soluble in common organic
Solubility solvents (e.g., DMF, DMSO)
(predicted)
Synthesis

A detailed, peer-reviewed experimental protocol for the synthesis of 4,6-

Dibromonicotinaldehyde is not readily available in the public domain. However, based on the

synthesis of analogous substituted bromonicotinaldehydes, a plausible synthetic route can be

proposed. The synthesis likely involves the selective bromination of a suitable nicotinic acid or

aldehyde precursor, followed by functional group manipulations.

Proposed Synthetic Pathway:

A potential synthetic approach could involve the direct bromination of nicotinic aldehyde or a

protected derivative. The regioselectivity of the bromination would be a critical step to control.

Alternatively, a multi-step synthesis starting from a pre-brominated pyridine derivative could be

employed, followed by the introduction of the aldehyde functionality.
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Proposed Synthesis of 4,6-Dibromonicotinaldehyde

Nicotinaldehyde Brominating Agent
or derivative (e.g., NBS, Br2)

Selective Bromination

(4,6-Dibromonicotinaldehyde)
Purification
(e.g., Chromatography)

Application in Kinase Inhibitor Synthesis

4,6-Dibromonicotinaldehyde

N

Cross-Coupling Reactions Aldehyde Modification
(e.g., Suzuki, Sonogashira) (e.g., Reductive Amination)
Golysubstituted Pyridine Librara

creening & Optimization
Ginase Inhibitor Candidates)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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